Cas no 1897886-27-9 (1-(5-bromo-2-methylphenyl)cyclopentylmethanamine)

• Product Name: 1-(5-bromo-2-methylphenyl)cyclopentylmethanamine
• CAS No: 1897886-27-9
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 6295837
• PubChem ID: 117423863
• Update Time: 2025-10-28

1-(5-bromo-2-methylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methylphenyl)cyclopentylmethanamine
• [1-(5-bromo-2-methylphenyl)cyclopentyl]methanamine
• 1897886-27-9
• EN300-1909355

• Inchi： 1S/C13H18BrN/c1-10-4-5-11(14)8-12(10)13(9-15)6-2-3-7-13/h4-5,8H,2-3,6-7,9,15H2,1H3
• InChI Key： JWTOSKHATRGUFC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(5-bromo-2-methylphenyl)cyclopentylmethanamine

Comprehensive Overview of 1-(5-bromo-2-methylphenyl)cyclopentylmethanamine (CAS No. 1897886-27-9)

1-(5-bromo-2-methylphenyl)cyclopentylmethanamine (CAS No. 1897886-27-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopentylmethanamine backbone and bromo-methylphenyl substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

In recent years, the demand for 1-(5-bromo-2-methylphenyl)cyclopentylmethanamine has surged due to its relevance in the development of novel therapeutic agents. The compound's brominated aromatic ring and amine functional group contribute to its versatility in synthetic chemistry. Scientists are exploring its use in creating small-molecule inhibitors and ligands for receptor binding, aligning with the growing trend of precision medicine and targeted therapies.

One of the most frequently asked questions about CAS No. 1897886-27-9 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for laboratory applications. Its stability at room temperature further enhances its practicality in research settings, addressing common concerns among chemists and pharmacologists.

The synthesis of 1-(5-bromo-2-methylphenyl)cyclopentylmethanamine involves multi-step organic reactions, including Grignard reactions and reductive amination. These methods are well-documented in peer-reviewed journals, providing a reliable framework for reproducibility. The compound's high purity and consistent yield are critical factors for its adoption in high-throughput screening and combinatorial chemistry.

From an SEO perspective, keywords such as "1-(5-bromo-2-methylphenyl)cyclopentylmethanamine synthesis", "CAS 1897886-27-9 applications", and "cyclopentylmethanamine derivatives" are highly relevant. These terms reflect the interests of researchers and industry professionals seeking detailed information on this compound. Additionally, the rise of AI-driven drug discovery has increased searches for novel chemical entities like this one, highlighting its importance in modern science.

Environmental and safety considerations are also paramount when working with 1-(5-bromo-2-methylphenyl)cyclopentylmethanamine. While it is not classified as hazardous, proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are recommended. This aligns with the broader industry focus on green chemistry and sustainable laboratory practices, which are trending topics in scientific communities.

In conclusion, 1-(5-bromo-2-methylphenyl)cyclopentylmethanamine (CAS No. 1897886-27-9) represents a valuable tool for advancing chemical and pharmaceutical research. Its unique structure, synthetic accessibility, and potential applications make it a compound of enduring interest. As the scientific community continues to explore its capabilities, this molecule is poised to play a pivotal role in the development of next-generation therapeutics and materials.